Cas no 2171638-98-3 (tert-butyl 3-amino(4-methylcyclohexyl)methyl-3-hydroxypyrrolidine-1-carboxylate)

• Product Name: tert-butyl 3-amino(4-methylcyclohexyl)methyl-3-hydroxypyrrolidine-1-carboxylate
• CAS No: 2171638-98-3
• MF: C₁₇H₃₂N₂O₃
• MW: 312.447585105896
• CID: 5940256
• PubChem ID: 165750856
• Update Time: 2025-05-20

tert-butyl 3-amino(4-methylcyclohexyl)methyl-3-hydroxypyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-amino(4-methylcyclohexyl)methyl-3-hydroxypyrrolidine-1-carboxylate
• EN300-1639153
• tert-butyl 3-[amino(4-methylcyclohexyl)methyl]-3-hydroxypyrrolidine-1-carboxylate
• 2171638-98-3

• Inchi： 1S/C17H32N2O3/c1-12-5-7-13(8-6-12)14(18)17(21)9-10-19(11-17)15(20)22-16(2,3)4/h12-14,21H,5-11,18H2,1-4H3
• InChI Key： LJCQFIMMECZVRB-UHFFFAOYSA-N
• SMILES： OC1(CN(C(=O)OC(C)(C)C)CC1)C(C1CCC(C)CC1)N

Computed Properties

• Exact Mass: 312.24129289g/mol
• Monoisotopic Mass: 312.24129289g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 75.8Ų

Additional information on tert-butyl 3-amino(4-methylcyclohexyl)methyl-3-hydroxypyrrolidine-1-carboxylate

Comprehensive Guide to tert-butyl 3-amino(4-methylcyclohexyl)methyl-3-hydroxypyrrolidine-1-carboxylate (CAS No. 2171638-98-3)

tert-butyl 3-amino(4-methylcyclohexyl)methyl-3-hydroxypyrrolidine-1-carboxylate (CAS No. 2171638-98-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to as a pyrrolidine derivative, is a key intermediate in the synthesis of various bioactive molecules. Its unique structural features, including the tert-butyl group and the hydroxypyrrolidine moiety, make it a valuable building block in drug discovery and development.

The molecular structure of tert-butyl 3-amino(4-methylcyclohexyl)methyl-3-hydroxypyrrolidine-1-carboxylate combines a cyclohexyl ring with a pyrrolidine core, offering versatility in chemical modifications. Researchers are particularly interested in its potential applications in central nervous system (CNS) drug development, as pyrrolidine derivatives are known to exhibit neuroactive properties. The presence of both amino and hydroxy functional groups further enhances its reactivity, enabling diverse synthetic pathways.

One of the most searched questions about this compound is: "What are the applications of tert-butyl 3-amino(4-methylcyclohexyl)methyl-3-hydroxypyrrolidine-1-carboxylate in drug discovery?" The answer lies in its role as a pharmacophore—a molecular framework that can be optimized to enhance binding affinity and selectivity toward biological targets. Recent studies highlight its utility in designing G-protein-coupled receptor (GPCR) modulators, which are critical in treating neurological disorders.

Another trending topic in the chemical community is the green synthesis of complex molecules like tert-butyl 3-amino(4-methylcyclohexyl)methyl-3-hydroxypyrrolidine-1-carboxylate. Researchers are exploring eco-friendly catalysts and solvent-free conditions to minimize environmental impact. This aligns with the growing demand for sustainable chemistry practices, a hot topic in both academic and industrial settings.

The stereochemistry of this compound also plays a pivotal role in its biological activity. The 4-methylcyclohexyl group introduces chirality, which can influence the compound's interaction with enzymes and receptors. This aspect is frequently discussed in forums and publications, with queries like "How does the stereochemistry of tert-butyl 3-amino(4-methylcyclohexyl)methyl-3-hydroxypyrrolidine-1-carboxylate affect its pharmacological properties?" gaining traction.

From a market perspective, the demand for high-purity tert-butyl 3-amino(4-methylcyclohexyl)methyl-3-hydroxypyrrolidine-1-carboxylate is rising, driven by its applications in preclinical research and custom synthesis. Suppliers are increasingly focusing on scalable production methods to meet the needs of pharmaceutical companies and research institutions. Analytical techniques such as HPLC and NMR are essential for quality control, ensuring compliance with regulatory standards.

In summary, tert-butyl 3-amino(4-methylcyclohexyl)methyl-3-hydroxypyrrolidine-1-carboxylate (CAS No. 2171638-98-3) is a multifaceted compound with broad potential in medicinal chemistry. Its structural complexity, combined with its relevance to drug design and sustainable synthesis, makes it a subject of ongoing research and commercial interest. As the scientific community continues to explore its capabilities, this compound is poised to play a pivotal role in advancing therapeutic innovations.